(E)-5-cyclopropyl-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H23N3O4/c24-19(6-5-16-2-1-11-26-16)23-9-7-14(8-10-23)13-21-20(25)17-12-18(27-22-17)15-3-4-15/h1-2,5-6,11-12,14-15H,3-4,7-10,13H2,(H,21,25)/b6-5+
• InChI Key: PBQNQZMVKKYPQO-AATRIKPKSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NCC3CCN(CC3)C(=O)C=CC4=CC=CO4
• Isomeric SMILES: C1CC1C2=CC(=NO2)C(=O)NCC3CCN(CC3)C(=O)/C=C/C4=CC=CO4
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

(E)-5-cyclopropyl-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C20H23N3O4 and its molecular weight is 369.421. The purity is usually 95%.
BenchChem offers high-quality (E)-5-cyclopropyl-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-5-cyclopropyl-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• The microwave-assisted 1,3-dipolar cycloaddition technique has been applied for the synthesis of isoxazoline derivatives, showcasing the efficiency of this method in producing compounds with potential significance in stem cell research due to their biological activity (Denton et al., 2021).
• Electrochemical studies provide insights into the mechanisms of related compounds, highlighting the importance of resonance isomerism and aromaticity in their electrochemistry, which could be relevant for understanding the electrochemical properties of complex organic compounds like "(E)-5-cyclopropyl-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)isoxazole-3-carboxamide" (Srinivasu et al., 1999).

Biological Activities and Applications

• The synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives and their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells indicate the potential of structurally similar compounds for anticancer research (Hassan et al., 2014).
• PET imaging targeting macrophage colony-stimulating factor 1 receptor (CSF1R) with specific radiotracers shows the utility of compounds in neuroinflammation and central nervous system malignancies research, offering a noninvasive tool for studying microglial activity in various neuropsychiatric disorders (Horti et al., 2019).

Material Science and Analytical Studies

• The analytical and spectral study of furan ring-containing organic ligands and their transition metal complexes, exploring their chelating properties and antimicrobial activity, demonstrates the versatility of furan derivatives in material science and bioactive compound development (Patel, 2020).